Cas no 2171587-04-3 (4-(3-cyanophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(3-cyanophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171587-04-3
• MF: C₂₇H₂₃N₃O₅
• MW: 469.488626718521
• CID: 6197248
• PubChem ID: 165722209
• Update Time: 2025-10-27

4-(3-cyanophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-cyanophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 4-[(3-cyanophenyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• EN300-1481648
• 2171587-04-3

• Inchi： 1S/C27H23N3O5/c28-15-17-6-5-7-18(14-17)29-26(33)24(12-13-25(31)32)30-27(34)35-16-23-21-10-3-1-8-19(21)20-9-2-4-11-22(20)23/h1-11,14,23-24H,12-13,16H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： LPZYAWKAZTZJFP-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=CC=C(C#N)C=1)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 469.16377084g/mol
• Monoisotopic Mass: 469.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 801
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 129Ų

Additional information on 4-(3-cyanophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Compound CAS No. 2171587-04-3: A Comprehensive Overview

The compound with CAS No. 2171587-04-3, named 4-(3-cyanophenyl)carbamoyl-4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising applications in drug development and materials science.

4-(3-cyanophenyl)carbamoyl is a key structural component of this compound, contributing to its reactivity and selectivity in chemical reactions. The presence of the 9H-fluoren-9-yl group further enhances its stability and functionality, making it a valuable building block in organic synthesis. Recent studies have highlighted its role in the development of advanced materials, particularly in the creation of biocompatible polymers and drug delivery systems.

The synthesis of this compound involves a series of intricate reactions, including nucleophilic substitution and coupling reactions. Researchers have optimized these processes to achieve higher yields and better purity, ensuring its reliability for large-scale production. The methoxycarbonyl group plays a crucial role in stabilizing the molecule during these reactions, preventing unwanted side reactions and ensuring the integrity of the final product.

Recent advancements in computational chemistry have provided deeper insights into the molecular dynamics of this compound. Using state-of-the-art molecular modeling techniques, scientists have been able to predict its behavior under various conditions, paving the way for its application in complex biological systems. The butanoic acid moiety has been shown to enhance its solubility in aqueous solutions, making it an ideal candidate for pharmaceutical formulations.

In terms of biological activity, this compound has demonstrated remarkable potential as a precursor for bioactive molecules. Its ability to interact with specific protein targets has been validated through extensive in vitro studies, suggesting its role in the development of novel therapeutic agents. Furthermore, its compatibility with modern drug delivery systems has made it a subject of interest in nanotechnology research.

The integration of fluorenylmethoxycarbonyl (Fmoc) groups into the structure has significantly improved its stability during storage and transportation. This feature is particularly advantageous in industrial settings where maintaining product quality is paramount. Recent studies have also explored its application in green chemistry, highlighting its potential as an eco-friendly alternative to traditional synthetic methods.

As research continues to unfold, the versatility of CAS No. 2171587-04-3 becomes increasingly apparent. Its ability to adapt to diverse chemical environments makes it a valuable asset in both academic and industrial settings. With ongoing advancements in synthetic chemistry and materials science, this compound is poised to play a pivotal role in shaping the future of innovative chemical solutions.